Cas no 1396768-15-2 (N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide)

• Product Name: N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide
• CAS No: 1396768-15-2
• MF: C₂₀H₁₉ClN₆O
• MW: 394.85746216774
• CID: 5759961
• PubChem ID: 71793966
• Update Time: 2025-07-16

N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]pyrazine-2-carboxamide
• AKOS024544424
• N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide
• 1396768-15-2
• N-(1-(6-(2-chlorophenyl)pyridazin-3-yl)piperidin-4-yl)pyrazine-2-carboxamide
• F6247-1041

• Inchi： 1S/C20H19ClN6O/c21-16-4-2-1-3-15(16)17-5-6-19(26-25-17)27-11-7-14(8-12-27)24-20(28)18-13-22-9-10-23-18/h1-6,9-10,13-14H,7-8,11-12H2,(H,24,28)
• InChI Key： AQDDKDBKLWOPDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(N=N1)N1CCC(CC1)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 394.1308869g/mol
• Monoisotopic Mass: 394.1308869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide

Introduction to N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide (CAS No. 1396768-15-2)

N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide (CAS No. 1396768-15-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry due to its unique pharmacophoric features.

The molecular framework of N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide incorporates several key structural motifs that are highly relevant to contemporary drug design strategies. Specifically, the presence of a pyridazine ring substituted with a 2-chlorophenyl group and connected to a piperidine moiety via an amide linkage suggests potential interactions with biological targets such as enzymes and receptors. These structural elements are often exploited in the development of small-molecule inhibitors and modulators.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their therapeutic potential. Pyridazine derivatives, in particular, have been extensively studied for their ability to modulate various biological pathways. The compound in question, N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide, is no exception and has been the subject of several preliminary investigations aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of a pyridazine ring and a piperidine moiety creates a versatile structure that can be further modified to enhance binding affinity and selectivity. This flexibility makes N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide an attractive candidate for structure-based drug design, where computational methods are used to optimize the molecular structure for improved pharmacological activity.

Recent studies have highlighted the importance of pyridazine derivatives in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The amide functional group in N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide also plays a crucial role in determining its biological activity. Amides are known to be versatile pharmacophores that can interact with biological targets through hydrogen bonding and other non-covalent interactions, making them ideal for designing drugs with specific therapeutic effects.

The synthesis of N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl}pyrazine-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridazine derivative followed by its coupling with piperidine via an amide-forming reaction. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

In terms of biological evaluation, preliminary assays have suggested that N-{1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-y}]lpyrazine}-2-carboxamide exhibits promising activity against certain enzymatic targets. These findings are consistent with the structural features that suggest potential interactions with biological systems. Further studies are ongoing to fully characterize its pharmacological profile and explore its therapeutic potential.

The use of computational chemistry has also been instrumental in understanding the behavior of N-{1-[6-(2-chlorophenyl)pyridazin]-3-y}]lpyrazine}-carboxamide. Molecular modeling studies have provided insights into its binding mode with potential target proteins, helping researchers design more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling the rapid screening of large libraries of compounds for their potential therapeutic activity.

In conclusion, N-{1-[6-(2-chlorophenyl)pyridazin]-3-y}]lpyrazine}-carboxamide (CAS No. 139676815- 2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.